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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylbenzonitrile

Cat. No.: B150818 Get Quote

An In-Depth Technical Guide to the Safe Handling and Use of 3,4-Difluoro-2-
methylbenzonitrile

This guide provides comprehensive safety information and handling protocols for 3,4-Difluoro-
2-methylbenzonitrile, tailored for researchers, scientists, and professionals in drug

development. Moving beyond a standard Material Safety Data Sheet (MSDS), this document

synthesizes critical safety data with practical, field-proven insights to ensure the well-being of

laboratory personnel and the integrity of research.

Chemical Identity and Physicochemical Properties
3,4-Difluoro-2-methylbenzonitrile is a fluorinated aromatic nitrile, a class of compounds often

utilized as building blocks in medicinal chemistry and materials science.[1][2] Its specific

substitution pattern makes it a valuable intermediate in the synthesis of complex molecules.[1]

Table 1: Physicochemical Data for 3,4-Difluoro-2-methylbenzonitrile
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Property Value Source

CAS Number 847502-83-4 [1][3][4]

Molecular Formula C₈H₅F₂N [1]

Molecular Weight 153.13 g/mol [1]

Melting Point 39-44 °C [1]

Boiling Point 213.5 ± 35.0 °C (Predicted) [1]

Density 1.21 ± 0.1 g/cm³ (Predicted) [1]

Appearance White to off-white solid/crystals [5]

Hazard Identification and GHS Classification
This compound is classified as acutely toxic and an irritant.[4][6] Understanding these hazards

is the foundation for implementing appropriate safety measures.

GHS Hazard Statements:

H301: Toxic if swallowed.[4][6]

H311: Toxic in contact with skin.[4][6]

H331: Toxic if inhaled.[4][6]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.[4]

Signal Word: Danger[4]

Pictograms:

GHS06 (Skull and Crossbones)[4]
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GHS07 (Exclamation Mark)[4]

The toxicity of nitriles can be associated with their potential to release cyanide in vivo, although

the specific toxicological properties for this compound are not extensively detailed in the

available literature.[4] Therefore, treating it with the precautions appropriate for toxic nitriles is a

prudent and necessary safety measure.

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with engineering controls

and supplemented by rigorous personal protective equipment protocols.

Engineering Controls
Fume Hood: All handling of 3,4-Difluoro-2-methylbenzonitrile, including weighing and

transfers, must be conducted in a properly functioning chemical fume hood to minimize

inhalation exposure.[4]

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and exhausted.[5][7]

Safety Shower and Eyewash Station: These must be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent dermal and eye contact.

Hand Protection: Wear compatible chemical-resistant gloves.[6] Given the lack of specific

breakthrough time data for this compound, double-gloving can provide an additional layer of

protection. Always inspect gloves for tears or punctures before use.

Eye and Face Protection: Chemical safety goggles are mandatory.[6] A face shield should

also be worn when there is a risk of splashing.
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Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a

higher risk of exposure, consider a chemical-resistant apron or suit.

Respiratory Protection: If there is a risk of inhalation exposure despite the use of a fume

hood, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[6]

Personal Protective Equipment Protocol

Initiate Work with 
3,4-Difluoro-2-methylbenzonitrile

Don Chemical-Resistant Gloves
(Double-Gloving Recommended)

Wear Chemical Safety Goggles

Wear Lab Coat

Add Face Shield if Splash Risk

Use Respirator if Inhalation
Risk Persists

Proceed with Experiment
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 3,4-Difluoro-2-
methylbenzonitrile.

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is paramount to preventing accidents.

Handling
Avoid Contact: Do not get in eyes, on skin, or on clothing.[5]

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

Hygiene: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke in the work

area.[5]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[4][6]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[5][7]

Conditions: Store in a cool, dry place.[6]

Security: Store in a locked-up area.[4]

Incompatibilities: Keep away from strong oxidizing agents.[4]

First Aid and Emergency Procedures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Table 2: First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult or has stopped,

administer artificial respiration.

Seek immediate medical

attention.

[4][5]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

the skin with plenty of water

and soap for at least 15

minutes. Seek immediate

medical attention.

[4][5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 20 minutes. Seek

immediate medical attention.

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4][5]

Accidental Release Measures
In the event of a spill, follow a pre-determined emergency plan.
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Accidental Release Protocol

Spill Detected

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Collect into an Airtight Container

Dispose of as Hazardous Waste

Decontaminate Spill Area

Spill Neutralized

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 3,4-Difluoro-2-methylbenzonitrile.
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Stability and Reactivity
Stability: The compound is stable under recommended storage conditions.[4]

Hazardous Reactions: No hazardous reactions are expected under normal processing.

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Hazardous Decomposition Products: In the event of a fire, toxic fumes, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF),

may be formed.[7][8]

Toxicological and Ecological Information
Toxicological Data: No specific toxicological data is available for this product.[4] However,

based on its GHS classification, it is considered acutely toxic.

Ecotoxicity: There is no specific data available regarding the environmental impact of this

compound.[5] It is crucial to prevent its release into the environment, as its effects on aquatic

life are unknown. Discharge into drains or waterways must be avoided.[4]

Disposal Considerations
All waste materials, including contaminated absorbents and disposable PPE, must be treated

as hazardous waste.

Procedure: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[5][7]

Professional Assistance: It is advisable to contact a licensed professional waste disposal

service to ensure compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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